Cas no 1454847-96-1 ((S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol)

• Product Name: (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol
• CAS No: 1454847-96-1
• MF: C₈H₈FIO
• MW: 266.051398277283
• MDL: MFCD30803240
• CID: 4551605
• PubChem ID: 89816628
• Update Time: 2025-11-01

(S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-​fluoro-​2-​iodo-​α-​methyl-​, (αS)​-
• (S)-1-(5-fluoro-2-iodophenyl)ethanol
• (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol
• MFCD30803240
• AS-68277
• CS-0078600
• SCHEMBL15273941
• (1S)-1-(5-Fluoro-2-iodophenyl)ethanol
• AKOS037646350
• ZB0157
• Benzenemethanol, 5-fluoro-2-iodo-alpha-methyl-, (alphaS)-
• (1S)-1-(5-fluoro-2-iodophenyl)ethan-1-ol
• C91309
• 1454847-96-1
• C8H8FIO
• AC-33565
• DS-019103

• MDL： MFCD30803240
• Inchi： 1S/C8H8FIO/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： GQGBQRLYBYFVAW-YFKPBYRVSA-N
• SMILES： IC1C=CC(=CC=1[C@H](C)O)F

Computed Properties

• Exact Mass: 265.96039g/mol
• Monoisotopic Mass: 265.96039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.2

Additional information on (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol

Research Brief on (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol (CAS: 1454847-96-1): Recent Advances and Applications

The compound (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol (CAS: 1454847-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of targeted therapeutics. Recent studies have highlighted its utility in asymmetric synthesis, radiopharmaceutical applications, and as a building block for novel kinase inhibitors. The presence of both fluorine and iodine substituents on the aromatic ring enhances its versatility for further functionalization, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of positron emission tomography (PET) tracers for neurodegenerative disease research. Researchers utilized the iodine moiety for radioisotope exchange reactions, creating ¹⁸F-labeled derivatives while maintaining the stereochemical integrity of the (S)-configuration. This approach showed improved blood-brain barrier penetration compared to previous generations of tracers, with preclinical studies indicating promising binding affinity to tau protein aggregates.

In the realm of oncology, (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol has emerged as a critical precursor for Bruton's tyrosine kinase (BTK) inhibitors. A recent patent application (WO2023056321) describes its use in the stereoselective synthesis of next-generation BTK inhibitors with reduced off-target effects. The chiral center of the molecule was found to be essential for maintaining high selectivity against other kinases in the kinome, as confirmed by crystallographic studies of inhibitor-protein complexes.

Process chemistry advancements have also been reported for this compound. A 2024 publication in Organic Process Research & Development detailed a continuous-flow asymmetric reduction protocol for its synthesis, achieving >99% enantiomeric excess (ee) with significantly reduced catalyst loading compared to batch processes. This green chemistry approach aligns with the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices for chiral intermediates.

Analytical characterization of (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol has benefited from recent developments in chiral separation techniques. Researchers have developed novel chiral stationary phases for HPLC that can resolve both the (S)- and (R)-enantiomers in under 5 minutes, facilitating quality control in large-scale production. These methods have been particularly valuable for ensuring the stereochemical purity required in pharmaceutical applications.

The safety profile of this compound has been recently evaluated through comprehensive toxicological studies. Results published in Regulatory Toxicology and Pharmacology indicate favorable characteristics for its use as an intermediate, with no significant genotoxicity concerns at typical handling concentrations. However, researchers emphasize the need for proper protective measures due to the compound's potential for skin absorption and mild eye irritation properties.

Looking forward, the unique structural features of (S)-1-(5-Fluoro-2-iodophenyl)ethan-1-ol continue to inspire novel applications. Current research explores its potential in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being investigated. Preliminary results suggest that the iodine atom may facilitate additional modifications for optimizing pharmacokinetic properties of these emerging therapeutic modalities.